Enalaprilat-d5 Sodium Salt Enalaprilat-d5 Sodium Salt Enalaprilat D5 Sodium Salt is the deuterium labeled Enalaprilat(MK-422), which is an angiotensin-converting enzyme (ACE) inhibitor.
Brand Name: Vulcanchem
CAS No.: 1356922-29-6
VCID: VC0002664
InChI: InChI=1S/C18H24N2O5.2Na/c1-12(16(21)20-11-5-8-15(20)18(24)25)19-14(17(22)23)10-9-13-6-3-2-4-7-13;;/h2-4,6-7,12,14-15,19H,5,8-11H2,1H3,(H,22,23)(H,24,25);;/q;2*+1/p-2/t12-,14-,15-;;/m0../s1/i2D,3D,4D,6D,7D;;
SMILES: CC(C(=O)N1CCCC1C(=O)[O-])NC(CCC2=CC=CC=C2)C(=O)O.[Na+]
Molecular Formula: C18H22N2Na2O5
Molecular Weight: 397.4 g/mol

Enalaprilat-d5 Sodium Salt

CAS No.: 1356922-29-6

Cat. No.: VC0002664

Molecular Formula: C18H22N2Na2O5

Molecular Weight: 397.4 g/mol

* For research use only. Not for human or veterinary use.

Enalaprilat-d5 Sodium Salt - 1356922-29-6

Specification

Description Enalaprilat D5 Sodium Salt is the deuterium labeled Enalaprilat(MK-422), which is an angiotensin-converting enzyme (ACE) inhibitor.
CAS No. 1356922-29-6
Molecular Formula C18H22N2Na2O5
Molecular Weight 397.4 g/mol
IUPAC Name disodium;(2S)-1-[(2S)-2-[[(1S)-1-carboxylato-3-(2,3,4,5,6-pentadeuteriophenyl)propyl]amino]propanoyl]pyrrolidine-2-carboxylate
Standard InChI InChI=1S/C18H24N2O5.2Na/c1-12(16(21)20-11-5-8-15(20)18(24)25)19-14(17(22)23)10-9-13-6-3-2-4-7-13;;/h2-4,6-7,12,14-15,19H,5,8-11H2,1H3,(H,22,23)(H,24,25);;/q;2*+1/p-2/t12-,14-,15-;;/m0../s1/i2D,3D,4D,6D,7D;;
Standard InChI Key HTOMWWZYNPLIET-CGGLEDJRSA-L
Isomeric SMILES [2H]C1=C(C(=C(C(=C1[2H])[2H])CC[C@@H](C(=O)[O-])N[C@@H](C)C(=O)N2CCC[C@H]2C(=O)[O-])[2H])[2H].[Na+].[Na+]
SMILES CC(C(=O)N1CCCC1C(=O)[O-])NC(CCC2=CC=CC=C2)C(=O)O.[Na+]
Canonical SMILES CC(C(=O)N1CCCC1C(=O)[O-])NC(CCC2=CC=CC=C2)C(=O)[O-].[Na+].[Na+]

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